Cas no 5762-27-6 (1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid)
1-Oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid is a versatile heterocyclic compound featuring a fused benzopyran scaffold with a carboxylic acid functional group at the 3-position. This structure imparts reactivity suitable for further derivatization, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The presence of both a ketone and carboxylic acid moiety allows for selective modifications, enabling applications in drug discovery and material science. Its rigid bicyclic framework enhances stability, while the polar functional groups improve solubility in common organic solvents. The compound is particularly useful in the synthesis of biologically active molecules, including potential enzyme inhibitors or ligands for medicinal chemistry research.
5762-27-6 structure
Product Name:1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid
CAS No:5762-27-6
MF:C10H8O4
MW:192.168123245239
MDL:MFCD00483639
CID:385686
PubChem ID:265277
Update Time:2025-06-07
1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-3-carboxylicacid, 3,4-dihydro-1-oxo-
- 1-Oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid
- 1-oxo-3,4-dihydroisochromene-3-carboxylic acid
- 1-Oxo-isochroman-3-carboxylic acid
- 1-Oxo-3,4-dihydro-1H-isochromene-3-carboxylic acid
- Dihydroisocumarincarbonsaure
- HMS1685I19
- Z56347259
- 5762-27-6
- MFCD00483639
- MLS000123442
- CHEMBL1524117
- AKOS000300192
- SMR000124033
- DTXSID80295316
- AKOS016042100
- 1-Oxoisochroman-3-carboxylic acid
- Oprea1_413406
- SY131264
- 1-Oxo-3,4-dihydro-1H-isochromene-3-carboxylic acid #
- HMS2488A16
- F3111-0061
- BB 0254161
- NSC-101137
- NSC101137
- AMDCSPFANXXWQC-UHFFFAOYSA-N
- 1-oxoisochromane-3-carboxylic acid
- 1-oxo-isochroman-3-carboxylic acid, AldrichCPR
- EN300-10237
- 1-Oxoisochroman-3-carboxylicacid
- SCHEMBL2807200
- 1-Isochromanone-3-carboxylic acid
- 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-1-oxo-
- STK953163
- G58052
- 1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid
-
- MDL： MFCD00483639
- Inchi： 1S/C10H8O4/c11-9(12)8-5-6-3-1-2-4-7(6)10(13)14-8/h1-4,8H,5H2,(H,11,12)
- InChI Key： AMDCSPFANXXWQC-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2CC1C(=O)O)=O
Computed Properties
- Exact Mass: 192.04224
- Monoisotopic Mass: 192.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Melting Point: N/A℃
- Boiling Point: 471.5±45.0 °C at 760 mmHg
- Flash Point: 155.5±7.6 °C
- Refractive Index: 1.595
- PSA: 63.6
1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 22
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid Pricemore >>
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| Fluorochem | 028680-250mg |
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| Chemenu | CM286482-5g |
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| TRC | O991690-10mg |
1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic Acid |
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$ 50.00 | 2022-06-03 | ||
| TRC | O991690-50mg |
1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic Acid |
5762-27-6 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | O991690-100mg |
1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic Acid |
5762-27-6 | 100mg |
$ 210.00 | 2022-06-03 | ||
| Chemenu | CM286482-1g |
1-Oxoisochroman-3-carboxylic acid |
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$554 | 2022-06-11 | |
| Chemenu | CM286482-5g |
1-Oxoisochroman-3-carboxylic acid |
5762-27-6 | 97% | 5g |
$1826 | 2022-06-11 |
1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5762-27-6)1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid
Order Number:A1166274
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:05
Price ($):732.0
Email:sales@amadischem.com
1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5762-27-6)1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid
Purity:99%
Quantity:1g
Price ($):732.0